Cas no 188679-10-9 (5-(2-Chlorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid)

5-(2-Chlorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid structure
188679-10-9 structure
Product Name:5-(2-Chlorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid
CAS No:188679-10-9
MF:C11H8ClNO2S
MW:253.704720497131
MDL:MFCD08275127
CID:2153051
PubChem ID:21560573
Update Time:2025-04-21

5-(2-Chlorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-chlorophenyl)-2-methyl-4-thiazolecarboxylic acid
    • 4-Thiazolecarboxylic acid, 5-(2-chlorophenyl)-2-methyl-
    • MFCD08275127
    • BBL030928
    • 5-(2-Chlorophenyl)-2-methylthiazole-4-carboxylicacid
    • 5-(2-Chlorophenyl)-2-methylthiazole-4-carboxylic acid
    • SCHEMBL269670
    • AKOS005210993
    • EN300-186586
    • ALBB-028098
    • Z1824568410
    • 5-(2-chloro-phenyl)-2-methyl-thiazole-4-carboxylic acid
    • GARFJVHVCNYMPA-UHFFFAOYSA-N
    • VS-10123
    • 188679-10-9
    • 5-(2-chlorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid
    • STL318871
    • DB-332522
    • 5-(2-Chlorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid
    • MDL: MFCD08275127
    • Inchi: 1S/C11H8ClNO2S/c1-6-13-9(11(14)15)10(16-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
    • InChI Key: GARFJVHVCNYMPA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=C(C(=O)O)N=C(C)S1

Computed Properties

  • Exact Mass: 252.9964274Da
  • Monoisotopic Mass: 252.9964274Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 389.3±27.0 °C at 760 mmHg
  • Flash Point: 189.2±23.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2-Chlorophenyl)-2-methyl-1,3-thiazole-4-carboxylic acid Security Information

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abcr
AB416947-500 mg
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abcr
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abcr
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